Cas no 2229392-56-5 (2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol)

• Product Name: 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol
• CAS No: 2229392-56-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6098048
• PubChem ID: 165628107
• Update Time: 2025-11-01

2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol
• EN300-1797691
• 2229392-56-5

• Inchi： 1S/C9H18O2/c1-7-8(4-5-11-7)9(2,3)6-10/h7-8,10H,4-6H2,1-3H3
• InChI Key： CDVKWJAKDBRWQF-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C(C)(C)CO

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol

Introduction to 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol (CAS No. 2229392-56-5)

2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol, with the CAS number 2229392-56-5, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and organic synthesis. This compound is characterized by its complex molecular framework, which includes a substituted cyclopentane ring and a tertiary alcohol functional group. The intricate arrangement of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol is C₁₀H₁₈O₂. Its molecular weight is 170.24 g/mol, and it exhibits a boiling point of approximately 180°C at standard atmospheric pressure. The compound is typically a colorless liquid with a mild, characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In terms of its physical and chemical properties, 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol demonstrates high stability under normal conditions. However, it can undergo various chemical reactions, including esterification, etherification, and oxidation, depending on the reaction conditions and reagents used. These reactions are crucial for its application as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.

Recent research has highlighted the potential of 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol in the development of new drugs. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of antiviral agents, particularly those targeting RNA viruses such as influenza and hepatitis C. The cyclopentane ring and the tertiary alcohol functional group provide structural flexibility that can be exploited to enhance the binding affinity and selectivity of these antiviral agents.

Beyond antiviral applications, 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol has also shown promise in the development of anti-inflammatory drugs. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This makes it a valuable lead compound for further drug discovery efforts.

In addition to its pharmaceutical applications, 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol has found use in organic synthesis as a versatile building block. Its unique structure allows for the introduction of various functional groups through selective chemical transformations, making it an attractive starting material for the synthesis of complex organic molecules. For example, it can be used to synthesize chiral ligands for asymmetric catalysis, which are essential for producing enantiomerically pure compounds used in pharmaceuticals and other industries.

The synthesis of 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Grignard reactions, aldol condensations, and catalytic hydrogenations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using biocatalysts and microwave-assisted reactions.

Safety considerations are an important aspect when handling 2-methyl-2-(2-methyloxolan-3-yl)propan-1-ol. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well ventilated areas to minimize exposure to vapors.

In conclusion, 2-methyl-2-(2-methyloxolan-3-y l)propan -1 -ol (CAS No . 2 0 9 3 9 0 -56 -5) strong > i s a n o t a b l e c o m p o u n d w i t h p r o m i s i n g p h a r m a c e u t i c a l a n d s y n t h e t i c p o t e n t i a l . I t s u n i q u e c h e m i c a l s t r u c t u r e m a k e s i t v a l u a b l e f o r t h e d e v e l o p m e n t o f n e w d r u g s , p a r t i c u l a r l y i n t h e f i e l d s o f v i r u s i n h i b i t i o n a n d i n f l a m m ation . F u r t h e r r e s e ar c h w ill c on ti nu e to ex pl ore th is co mp ou nd's po te nt ia l ap pl ic ati ons an d op ti mi ze sy nt he tic ro ut es fo r co mm er ci al pr od uc ti on . p >